Cas no 1217651-75-6 ((2S)-2-(4-chlorophenyl)pyrrolidine)

• Product Name: (2S)-2-(4-chlorophenyl)pyrrolidine
• CAS No: 1217651-75-6
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD08751466
• CID: 654217
• PubChem ID: 7009380
• Update Time: 2025-11-02

(2S)-2-(4-chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-chlorophenyl) pyrrolidine
• (S)-2-(4-Chlorophenyl)pyrrolidine
• SCHEMBL2239954
• DTXSID50426554
• CS-0022712
• 1217651-75-6
• DS-10356
• AKOS015933234
• (S)-2alpha-(4-Chlorophenyl)pyrrolidine
• MFCD06762550
• AM8987
• (2S)-2-(4-CHLOROPHENYL)PYRROLIDINE
• DB-300089
• (2S)-2-(4-chlorophenyl)pyrrolidine

• MDL： MFCD08751466
• Inchi： 1S/C10H12ClN/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h3-6,10,12H,1-2,7H2/t10-/m0/s1
• InChI Key： CIHHGGKKRPPWSU-JTQLQIEISA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 269 ºC
• Flash Point: 117 ºC

(2S)-2-(4-chlorophenyl)pyrrolidine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2S)-2-(4-chlorophenyl)pyrrolidine

Comprehensive Guide to (2S)-2-(4-chlorophenyl)pyrrolidine (CAS No. 1217651-75-6): Properties, Applications, and Market Insights

(2S)-2-(4-chlorophenyl)pyrrolidine (CAS No. 1217651-75-6) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This pyrrolidine derivative is characterized by a chlorophenyl substituent at the 2-position, which enhances its potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The chiral nature of (2S)-2-(4-chlorophenyl)pyrrolidine makes it valuable for asymmetric synthesis, a hot topic in modern organic chemistry. With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, this compound serves as a critical intermediate. Recent studies highlight its potential in creating novel bioactive molecules, addressing current challenges in drug resistance and target specificity—key concerns in precision medicine.

From a chemical perspective, (2S)-2-(4-chlorophenyl)pyrrolidine exhibits notable stereochemical stability, which is crucial for maintaining efficacy in drug formulations. Its lipophilic properties, attributed to the chlorophenyl group, improve membrane permeability—a sought-after trait in blood-brain barrier (BBB) penetration studies. These characteristics align with trending research areas like neurodegenerative disease treatment and psychoactive drug development.

The synthesis of (2S)-2-(4-chlorophenyl)pyrrolidine typically involves enantioselective catalysis, reflecting advancements in green chemistry methodologies. Industry leaders are optimizing routes to enhance atom economy and reduce toxic byproducts, responding to the global push for sustainable chemical production. This aligns with frequent search queries about eco-friendly synthesis and FDA-compliant intermediates.

Market analyses indicate rising demand for chiral pyrrolidine derivatives, driven by expanding biopharmaceutical pipelines. The compound’s CAS No. 1217651-75-6 frequently appears in patent applications related to dopamine receptor modulators and serotonergic agents, addressing prevalent health issues like depression and Parkinson’s disease. Such applications correlate with high-volume searches for next-generation neuropharmaceuticals.

Quality control of (2S)-2-(4-chlorophenyl)pyrrolidine requires advanced analytical techniques like HPLC and chiral chromatography to ensure enantiomeric purity—a critical parameter for regulatory compliance. This underscores the compound’s relevance in discussions about QC/QA in API manufacturing, a trending subject in pharma forums.

Future prospects for CAS No. 1217651-75-6 include explorations in catalysis and material science, particularly for designing smart polymers. Its structural versatility positions it as a candidate for molecular imprinting technologies, answering growing interest in sensor development and drug delivery systems.